Cas no 76089-33-3 (2-Propanone, 1-(2-oxo-2-phenylethoxy)-)

• Product Name: 2-Propanone, 1-(2-oxo-2-phenylethoxy)-
• CAS No: 76089-33-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 538378
• PubChem ID: 12604228
• Update Time: 2025-04-19

2-Propanone, 1-(2-oxo-2-phenylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(2-oxo-2-phenylethoxy)-
• 1-phenacyloxypropan-2-one
• DTXSID40504138
• 1-(2-Oxo-2-phenylethoxy)propan-2-one
• 76089-33-3

• Inchi： 1S/C11H12O3/c1-9(12)7-14-8-11(13)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： QORVTNISAYYBJS-UHFFFAOYSA-N
• SMILES： O(CC(C)=O)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37